2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one

• CAS No.: 61364-94-1
• Molecular Formula: C10H16OS2
• Molecular Weight: 216.4 g/mol
• IUPAC Name: 1,3-dimethyl-6,10-dithiaspiro[4.5]decan-4-one
• InChI: InChI=1S/C10H16OS2/c1-7-6-8(2)10(9(7)11)12-4-3-5-13-10/h7-8H,3-6H2,1-2H3
• InChI Key: JTPRWWPGCLTJTO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2(C1=O)SCCCS2)C

Description

2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one is a unique organic compound characterized by its spirocyclic structure containing sulfur atoms. The molecular formula of this compound is C10H16OS2, and it has a monoisotopic mass of 216.064255 Da . The presence of sulfur atoms in its structure makes it an interesting subject for various chemical reactions and applications.

Preparation Methods

The synthesis of 2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one involves several steps, typically starting with the formation of the spirocyclic core. One common method involves the reaction of appropriate ketones with sulfur-containing reagents under controlled conditions. The reaction conditions often include the use of solvents like ether and the application of heat to facilitate the formation of the desired spirocyclic structure . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of thiols or other reduced sulfur-containing compounds.

Substitution: Nucleophilic substitution reactions can occur at the sulfur atoms, where nucleophiles such as amines or alcohols replace the sulfur atoms, forming new compounds.

Scientific Research Applications

2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex spirocyclic compounds and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studies related to enzyme inhibition and protein binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and materials, where its sulfur-containing structure imparts unique properties to the final products.

Mechanism of Action

The mechanism of action of 2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one involves its interaction with molecular targets such as enzymes and receptors. The sulfur atoms in its structure can form covalent bonds with active sites of enzymes, inhibiting their activity. Additionally, the spirocyclic structure allows it to fit into specific binding pockets of proteins, modulating their function .

Comparison with Similar Compounds

2,4-Dimethyl-6,10-dithiaspiro[4.5]decan-1-one can be compared with other similar spirocyclic compounds such as:

2,7-Diazaspiro[4.5]decan-1-one: This compound contains nitrogen atoms instead of sulfur and exhibits different reactivity and applications.

1,4-Dioxaspiro[4.5]decan-8-one: This compound has oxygen atoms in its structure, leading to different chemical properties and uses.

Spiro[4.5]decan-7-one: This compound lacks sulfur atoms and has different reactivity and applications in organic synthesis.

The uniqueness of this compound lies in its sulfur-containing spirocyclic structure, which imparts distinct chemical properties and reactivity compared to its analogs.